Cas no 1717-23-3 (6-fluoro-2-biphenylamine)

• Product Name: 6-fluoro-2-biphenylamine
• CAS No: 1717-23-3
• MF: C₁₂H₁₀FN
• MW: 187.212906360626
• CID: 1354878
• PubChem ID: 46314627
• Update Time: 2025-10-28

6-fluoro-2-biphenylamine Chemical and Physical Properties

Names and Identifiers

• 6-fluoro-2-biphenylamine
• 2-Amino-6-fluor-acetanilid
• 2-amino-6-fluorophenol
• 2-amino-6-fluoro phenol
• 6-Fluoro-2-aminophen
• 2-Amino-6-flourophenol
• 3-Fluoro-2-hydroxyaniline
• 2-amino-6-fluorobiphenyl
• N-(2-amino-6-fluorophenyl)acetamide
• 2-fluoro-6-aminophenol
• 2-Amino-6-fluoro-phenol
• 2-Amino-6-fluor-biphenyl
• 2-Amino-6-fluor-acetanilid; 2-amino-6-fluorophenol; 2-amino-6-fluoro phenol; 6-Fluoro-2-aminophen; 2-Amino-6-flourophenol; 3-Fluoro-2-hydroxyaniline; 2-amino-6-fluorobiphenyl; N-(2-amino-6-fluorophenyl)acetamide; 2-fluoro-6-aminophenol; 2-Amino-6-fluoro-phenol; 2-Amino-6-fluor-biphenyl;
• 1717-23-3
• SCHEMBL3793176

• Inchi： 1S/C12H10FN/c13-10-7-4-8-11(14)12(10)9-5-2-1-3-6-9/h1-8H,14H2
• InChI Key： CHQYHTDAZNCOAT-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1C1C=CC=CC=1)N

Computed Properties

• Exact Mass: 187.079727485g/mol
• Monoisotopic Mass: 187.079727485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 26Ų

Additional information on 6-fluoro-2-biphenylamine

6-Fluoro-2-Biphenylamine: A Comprehensive Overview

The compound with CAS No. 1717-23-3, commonly referred to as 6-fluoro-2-biphenylamine, is a significant molecule in the field of organic chemistry. This compound is characterized by its unique structure, which includes a biphenyl ring system substituted with a fluorine atom at the 6-position and an amino group at the 2-position. The combination of these substituents imparts distinctive electronic and steric properties, making it a valuable compound in various applications.

6-Fluoro-2-biphenylamine has been extensively studied for its role in the synthesis of advanced materials. Recent research has highlighted its potential as a precursor for the development of novel organic semiconductors. These materials are critical for applications such as flexible electronics, thin-film transistors, and organic light-emitting diodes (OLEDs). The fluorine substitution at the 6-position enhances the molecule's electron-withdrawing properties, which is advantageous for tuning the electronic characteristics of resulting materials.

In addition to its role in materials science, 6-fluoro-2-biphenylamine has garnered attention in medicinal chemistry. Its ability to act as a building block for bioactive compounds has been explored in recent studies. For instance, researchers have investigated its potential as an intermediate in the synthesis of drug candidates targeting various diseases, including cancer and neurodegenerative disorders. The amino group at the 2-position facilitates further functionalization, enabling the creation of diverse bioactive molecules.

The synthesis of 6-fluoro-2-biphenylamine involves a multi-step process that typically begins with the preparation of biphenyl derivatives. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions. For example, the use of palladium-catalyzed coupling reactions has enabled the precise introduction of substituents at specific positions on the biphenyl ring. These methods not only enhance yield but also reduce environmental impact, aligning with current trends toward sustainable chemical synthesis.

From an analytical perspective, 6-fluoro-2-biphenylamine has been thoroughly characterized using modern spectroscopic techniques. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have provided detailed insights into its molecular structure and purity. These analyses are crucial for ensuring the quality of the compound in both research and industrial settings.

Looking ahead, 6-fluoro-2-biphenylamine holds immense potential for further exploration in emerging fields such as nanotechnology and green chemistry. Its unique properties make it a promising candidate for developing eco-friendly materials and processes. As research continues to uncover new applications, this compound is expected to play an increasingly important role in advancing both scientific knowledge and industrial innovation.